Cas no 66977-99-9 (6-Bromohex-1-yne)

• Product Name: 6-Bromohex-1-yne
• CAS No: 66977-99-9
• MF: C₆H₉Br
• MW: 161.039661169052
• CID: 1006233
• PubChem ID: 584273
• Update Time: 2025-11-07

6-Bromohex-1-yne Chemical and Physical Properties

Names and Identifiers

• 6-Bromohex-1-yne
• 1-bromo-5-hexyne
• 1-Hexyne,6-bromo
• 5-Hexyne,1-bromo
• 5-hexynyl-1-bromide
• 6-Brom-1-hexin
• 6-bromo-1-hexyne
• 7-bromo-1-hexyne
• hexyl bromide
• DTXSID50342765
• SY279736
• MS-21565
• EN300-384511
• 5-Hexyne, 1-bromo-
• AKOS010651590
• MFCD02258668
• SCHEMBL4274926
• WDNFOERVYIUQPG-UHFFFAOYSA-N
• 66977-99-9
• CS-0248001
• E76135
• 1-Hexyne, 6-bromo-
• 6-Bromo-1-hexyne #
• DB-107949

• MDL： MFCD02258668
• Inchi： 1S/C6H9Br/c1-2-3-4-5-6-7/h1H,3-6H2
• InChI Key： WDNFOERVYIUQPG-UHFFFAOYSA-N
• SMILES： BrCCCCC#C

Computed Properties

• Exact Mass: 159.98900
• Monoisotopic Mass: 159.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 67.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 53-55 ºC (10 Torr)
• Flash Point: 58.3±17.0 ºC,
• Refractive Index: 1.4800 (20 ºC)
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 0.00000
• LogP: 2.18480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on 6-Bromohex-1-yne

Recent Advances in the Application of 6-Bromohex-1-yne (CAS: 66977-99-9) in Chemical Biology and Pharmaceutical Research

6-Bromohex-1-yne (CAS: 66977-99-9) is a versatile alkyne-containing building block that has garnered significant attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and bioconjugation. This research briefing provides an overview of the latest developments involving this compound, highlighting its role in synthetic chemistry, medicinal chemistry, and biotechnological applications.

Recent studies have demonstrated the utility of 6-Bromohex-1-yne as a key intermediate in the synthesis of complex molecules. Its terminal alkyne group allows for efficient participation in click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), which has become a cornerstone in bioconjugation strategies. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of 6-Bromohex-1-yne into novel kinase inhibitors, demonstrating improved target selectivity and pharmacokinetic properties compared to previous generations of compounds.

In the field of chemical biology, researchers have utilized 6-Bromohex-1-yne for the development of activity-based protein profiling (ABPP) probes. A recent Nature Chemical Biology publication (2024) described the synthesis of a series of electrophilic probes derived from 6-Bromohex-1-yne that enable selective labeling of cysteine residues in complex proteomes. This approach has provided new insights into protein function and drug-target interactions in various disease states.

The pharmaceutical applications of 6-Bromohex-1-yne have expanded significantly in recent years. A 2023 study in ACS Medicinal Chemistry Letters reported its use in the development of PROTAC (proteolysis targeting chimera) molecules, where the compound served as a crucial linker component connecting the target-binding moiety to the E3 ligase recruiter. The resulting molecules showed promising degradation activity against previously "undruggable" targets in oncology.

From a synthetic chemistry perspective, advances in the handling and purification of 6-Bromohex-1-yne have been reported. A 2024 Organic Process Research & Development article detailed improved synthetic protocols that enhance yield and purity while reducing hazardous byproducts. These methodological improvements are expected to facilitate broader adoption of the compound in industrial-scale pharmaceutical manufacturing.

Safety and handling considerations for 6-Bromohex-1-yne continue to be an area of active research. Recent toxicological studies published in Chemical Research in Toxicology (2023) have provided more comprehensive data on its occupational exposure limits and environmental impact, leading to updated safety protocols for laboratory and industrial use.

Looking forward, the unique properties of 6-Bromohex-1-yne position it as a valuable tool in emerging areas such as targeted protein degradation, covalent drug discovery, and bioorthogonal chemistry. Its combination of reactivity and stability makes it particularly suitable for applications requiring precise control over molecular interactions in complex biological systems.